1-[2-(Adamantan-1-yl)ethyl]piperazine dihydrochloride

• IUPAC Name: 1-[2-(1-adamantyl)ethyl]piperazine;dihydrochloride
• InChI: InChI=1S/C16H28N2.2ClH/c1(4-18-5-2-17-3-6-18)16-10-13-7-14(11-16)9-15(8-13)12-16;;/h13-15,17H,1-12H2;2*1H
• InChI Key: YUFLDQDHMPQSJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CCC23CC4CC(C2)CC(C4)C3.Cl.Cl
• Molecular Formula: C16H30Cl2N2
• Molecular Weight: 321.3 g/mol

Description

“1-[2-(Adamantan-1-yl)ethyl]piperazine dihydrochloride” is a chemical compound with the empirical formula C16H30Cl2N2. It has a molecular weight of 321.33. This compound is used in various studies, including drug development and molecular biology.

Synthesis Analysis

The synthesis of piperazine derivatives, such as “1-[2-(Adamantan-1-yl)ethyl]piperazine dihydrochloride”, has been the focus of recent research. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Scientific Research Applications

Reactivity and Adsorption Behavior

A study by Al-Ghulikah et al. (2021) investigated the reactivity and adsorption behavior of a compound closely related to 1-[2-(Adamantan-1-yl)ethyl]piperazine dihydrochloride. Their research using Density Functional Theory (DFT) and Molecular Dynamics (MD) simulations indicated significant stability at temperatures higher than the human body, suggesting potential for pharmaceutical applications due to its stability (Al-Ghulikah et al., 2021).

Synthesis and Biological Evaluation for Depression and Anxiety

Evans et al. (2020) synthesized a compound related to 1-[2-(Adamantan-1-yl)ethyl]piperazine dihydrochloride, exploring its potential as a partial agonist and antagonist for certain receptors, with implications for the treatment of depression and anxiety disorders (Evans et al., 2020).

Antimicrobial and Anti-HIV Activity

Research by El-Emam et al. (2004) focused on derivatives of 1-[2-(Adamantan-1-yl)ethyl]piperazine dihydrochloride, studying their antimicrobial and anti-HIV activities. They found some derivatives to be highly effective against Gram-positive bacteria and to reduce HIV-1 viral replication significantly (El-Emam et al., 2004).

Hemostatic Activity

A study by Pulina et al. (2017) synthesized derivatives related to 1-[2-(Adamantan-1-yl)ethyl]piperazine dihydrochloride and evaluated their influence on blood coagulation. This revealed compounds with high hemostatic activity and low acute toxicity, indicating potential use in treating bleeding disorders (Pulina et al., 2017).

Structural Analysis

El-Emam et al. (2012) conducted a study on a molecule structurally similar to 1-[2-(Adamantan-1-yl)ethyl]piperazine dihydrochloride. Their crystallographic analysis provided insights into the molecular conformation and potential interactions, important for understanding the chemical behavior of such compounds (El-Emam et al., 2012).

Mechanism of Action

The mechanism of action of “1-[2-(Adamantan-1-yl)ethyl]piperazine dihydrochloride” is not specified in the search results. It’s often used in scientific research, including drug development and molecular biology, which suggests it may interact with biological systems in specific ways.

Safety and Hazards

“1-[2-(Adamantan-1-yl)ethyl]piperazine dihydrochloride” is classified as an eye irritant and skin irritant. It’s important to handle this compound with appropriate safety measures.